Cas no 80384-98-1 (1-(Piperazin-1-yl)but-2-en-1-one)

• Product Name: 1-(Piperazin-1-yl)but-2-en-1-one
• CAS No: 80384-98-1
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 881370
• PubChem ID: 5875664
• Update Time: 2025-04-19

1-(Piperazin-1-yl)but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-piperazin-1-ylbut-2-en-1-one
• Piperazine, 1-(1-oxo-2-butenyl)- (9CI)
• AKOS000175601
• EN300-139848
• NSC-133367
• 1-crotonoylpiperazine
• SCHEMBL11080501
• 412334-55-5
• 80384-98-1
• SCHEMBL11080510
• 1-(piperazin-1-yl)but-2-en-1-one
• NSC133367
• CS-0279191
• GIBJEDDGVTYTNP-NSCUHMNNSA-N
• 1-(Piperazin-1-yl)but-2-en-1-one

• Inchi： 1S/C8H14N2O/c1-2-3-8(11)10-6-4-9-5-7-10/h2-3,9H,4-7H2,1H3/b3-2+
• InChI Key： GIBJEDDGVTYTNP-NSCUHMNNSA-N
• SMILES： O=C(/C=C/C)N1CCNCC1

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų